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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like (R)-MLT-985, a potent MALT1 protease inhibitor, are

paramount for laboratory safety and environmental protection. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of (R)-MLT-985, ensuring

compliance with standard laboratory safety protocols.

Core Compound Information
(R)-MLT-985 is a selective, allosteric MALT1 inhibitor investigated for its potential in treating

certain types of cancer, such as B-cell malignancies.[1] Its role in inhibiting the

CARD11/BCL10/MALT1 signaling pathway underscores its potent biological activity.[2] Due to

its cytotoxic potential, it must be handled as a hazardous chemical.

Property Value Source

Molecular Formula C17H15Cl2N9O2 [2]

Molecular Weight 448.27 g/mol [3][4]

Appearance Solid powder [3][4]

Storage (Solid) -20°C (long-term) [2][3]

Storage (in Solvent) -80°C (up to 6 months) [5]

Solubility Soluble in DMSO [3][4]
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Experimental Protocols: General Disposal
Procedure
While a specific Safety Data Sheet (SDS) for (R)-MLT-985 should always be consulted for

detailed disposal instructions, the following general protocol for hazardous chemical waste

provides a robust framework for its safe disposal. An SDS for a similar compound, MLT-985, is

noted to be available from suppliers like ProbeChem under the document name PC-

4948201_SDS.pdf.[3]

Step 1: Personal Protective Equipment (PPE)

Before handling (R)-MLT-985 waste, ensure appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves

Lab coat

Step 2: Waste Segregation

Proper segregation of waste is critical to prevent accidental chemical reactions and ensure

proper disposal.

Solid Waste:

Unused or expired (R)-MLT-985 powder.

Contaminated materials such as pipette tips, weigh boats, gloves, and bench paper.

Collect in a dedicated, clearly labeled hazardous waste container lined with a heavy-duty

plastic bag.

Liquid Waste:

Solutions containing (R)-MLT-985 (e.g., DMSO stock solutions, experimental media).
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Collect in a dedicated, leak-proof, and chemically compatible container (e.g., a glass or

polyethylene bottle).

Do not mix with other solvent waste unless permitted by your institution's hazardous waste

guidelines.

Sharps Waste:

Contaminated needles, syringes, or other sharp objects.

Place in a designated, puncture-proof sharps container.

Step 3: Waste Container Labeling

All waste containers must be clearly and accurately labeled.

Use a hazardous waste label provided by your institution's Environmental Health and Safety

(EHS) department.

The label must include:

The words "Hazardous Waste"

The full chemical name: "(R)-MLT-985"

The concentration and quantity of the waste

The date the waste was first added to the container

The primary hazard(s) (e.g., "Toxic," "Cytotoxic")

Step 4: Storage of Waste

Store waste containers in a designated, secure area, away from general laboratory traffic.

Ensure liquid waste containers are stored in secondary containment (e.g., a chemical-

resistant tray) to prevent spills.

Keep containers sealed except when adding waste.
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Step 5: Disposal Request

Once a waste container is full, or if you are finished with the compound, arrange for pickup

and disposal through your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Visualization of Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of (R)-MLT-985.
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Caption: Workflow for the safe disposal of (R)-MLT-985.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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